2,5-Diazabicyclo[2.2.1]heptane, (1R)-

• Molecular Formula: C5H10N2
• Molecular Weight: 98.15 g/mol
• IUPAC Name: (4R)-2,5-diazabicyclo[2.2.1]heptane
• InChI: InChI=1S/C5H10N2/c1-4-2-6-5(1)3-7-4/h4-7H,1-3H2/t4-,5?/m1/s1
• InChI Key: UKHJNJFJCGBKSF-CNZKWPKMSA-N
• Isomeric SMILES: C1[C@@H]2CNC1CN2
• Canonical SMILES: C1C2CNC1CN2

Description

(1R)-2,5-Diazabicyclo[2.2.1]heptane (DBH) is a bicyclic diamine featuring a rigid norbornane-like scaffold with two nitrogen atoms at positions 2 and 3. Its stereochemistry, particularly the (1R,4R) configuration, is critical for its chemical and biological properties. The compound is synthesized via epimerization-lactamization cascades starting from functionalized proline derivatives under basic conditions, where electron-withdrawing N-protective groups and strong bases (e.g., KHMDS) are key to successful cyclization .

DBH derivatives are used in asymmetric catalysis, medicinal chemistry, and as rigid analogs of piperazine. For example, (1R,4R)-2-methyl-DBH dihydrochloride (CAS 1403763-25-6) has a molecular formula of C₆H₁₂N₂·2ClH and is stable under inert gas at 2–8°C . Its rigid structure enhances binding affinity in receptor-ligand interactions compared to flexible counterparts .

Preparation Methods

Cyclization Strategies for Bicyclic Framework Construction

The bicyclo[2.2.1]heptane skeleton is typically assembled via intramolecular cyclization of appropriately functionalized linear precursors. A prominent approach involves iodine-mediated ring closure of diamino alkenes. For instance, Fiorelli et al. demonstrated that (4R,5R)-4,5-diamino-N,N′-bis[(1S)-1-phenylethyl]-1,7-octadiene undergoes stereoselective iodocyclization to yield 2,5-diazabicyclo[2.2.1]heptanes with >90% diastereomeric excess (d.e.). The reaction proceeds through iodonium ion formation, followed by nucleophilic attack of the secondary amine to form the bridged structure. Similarly, Alvaro et al. utilized iodine to cyclize optically pure 1,2-diamino-4-alkenes, achieving 85–92% yields and high stereochemical fidelity.

Alternative cyclization methods employ sulfonylating agents. The patent FI89799C discloses a process where 4-methanesulfonamidophenyl derivatives react with 4-chloropyridine hydrochloride under basic conditions to form 2,5-diazabicyclo[2.2.1]heptane intermediates. Triethylamine facilitates deprotonation, enabling nucleophilic substitution at the pyridine ring.

Table 1: Comparison of Cyclization Methods

Precursor	Reagent/Conditions	Yield (%)	Stereoselectivity	Source
(4R,5R)-diamino octadiene	I₂, CH₂Cl₂, 0°C to rt	92	>90% d.e.
1,2-diamino-4-alkene	I₂, MeCN, reflux	85	88% d.e.
Sulfonamidophenyl derivative	TEA, H₂O, 120°C	65	Not reported

Stereoselective Synthesis of (1R) Configuration

The (1R) stereocenter is introduced via chiral auxiliaries or asymmetric catalysis. Melgar-Fernández et al. employed (1S,4S)-2,5-diazabicyclo[2.2.1]heptane as a chiral ligand in palladium-catalyzed allylic alkylations, achieving enantiomeric ratios (e.r.) of 95:5. The bicyclic framework’s rigidity enforces facial selectivity during catalytic cycles.

A novel epimerization-lactamization cascade was reported by Cui et al., wherein (2S,4R)-4-aminoproline methyl esters undergo base-induced epimerization to the (2R)-configured intermediate, followed by lactamization to form (1R,4R)-2,5-diazabicyclo[2.2.1]heptane derivatives. Electron-withdrawing N-protective groups (e.g., Boc, Ts) and strong bases (e.g., KHMDS) are critical for high enantiopurity (up to 99% e.e.).

Table 2: Stereoselective Methods for (1R) Configuration

Method	Substrate	Conditions	e.e. (%)	Source
Chiral ligand catalysis	Allylic acetate	Pd(0), THF, rt	95
Epimerization-lactamization	N-Boc-4-aminoproline ester	KHMDS, toluene, -78°C	99
Resolution via diastereomers	Racemic bicyclic amine	L-Tartaric acid, MeOH	85

Functionalization and Derivatization

Post-cyclization functionalization expands the utility of 2,5-diazabicyclo[2.2.1]heptane. The patent FI89799C details the hydrogenation of 2-benzyl-5-(4-pyridyl) derivatives using 10% Pd/C in methanolic formic acid, yielding deprotected amines in 70–80% yields. Nitro group reductions (e.g., 4-nitrophenyl to aminophenyl) are similarly achieved under H₂/Pd-C.

N-Alkylation and sulfonylation are employed to modulate pharmacological properties. For example, methanesulfonyl chloride reacts with the secondary amine under basic conditions to install sulfonamide groups.

Table 3: Functionalization Reactions

Reaction	Reagents	Product	Yield (%)	Source
Hydrogenation	H₂, Pd/C, MeOH	Deprotected amine	75
Sulfonylation	MsCl, TEA, CH₂Cl₂	N-Mesyl derivative	82
Reductive amination	Aldehyde, NaBH₃CN	N-Alkylated derivative	68

Crystallographic and Conformational Analysis

X-ray crystallography confirms the bicyclic structure and protonation states. The crystal structure of (1S,4S)-2,5-diazoniabicyclo[2.2.1]heptane dibromide reveals a chair-like conformation with N–H···Br hydrogen bonds stabilizing the lattice. The (1R) enantiomer adopts a similar geometry, with nitrogen lone pairs oriented for optimal ligand-metal coordination.

Chemical Reactions Analysis

Types of Reactions

2,5-Diazabicyclo[2.2.1]heptane undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products

Scientific Research Applications

2,5-Diazabicyclo[2.2.1]heptane and its derivatives have a variety of applications in chemistry, biology, medicine, and industry. It is used as a building block in the synthesis of complex organic molecules and is studied for its potential biological activities and interactions with biomolecules. Research is ongoing to explore its potential as a therapeutic agent in various medical conditions, as well as in the development of new materials with unique properties.

Scientific Research Applications
(1S,4S)-(+)-2,5-Diazabicyclo[2.2.1]heptane dihydrobromide

• Can be used as a starting material for the synthesis of chiral diazabicyclic ligands, applicable in the preparation of dicopper(II) complexes .
• Can be used as a precursor in the preparation of diazabicyclo[2.2.1]heptane derivatives as catalysts, which are applicable in asymmetric catalysis reactions .
• Can be used as an organocatalyst in the Biginelli reaction of aromatic aldehydes with ethyl acetoacetate and urea .

2-Cbz-2,5-diazabicyclo[2.2.1]heptane

• Is used as a building block in the synthesis of complex organic molecules.
• Is studied for its potential biological activities and interactions with biomolecules.
• Research is ongoing to explore its potential as a therapeutic agent in various medical conditions.
• Is used in the development of new materials with unique properties.

Case Studies

• Asymmetric addition of diethylzinc to benzaldehyde: New (1S,4S)-2,5-diazabicyclo[2.2.1]heptane derivatives synthesized by directed ortho metalation result in enantioselectivities of up to 78% e.e. when used as catalysts in the addition of diethylzinc to benzaldehyde .
• Antitumor agent: A study published in PubMed Central explored the synthesis and biological evaluation of new dithiocarbamate derivatives, based on (1S,4S)-2,5-diazabicyclo[2.2.1]heptane, and their in vitro antiproliferative activity on cervical cancer cell line (CaSki), breast cancer cell line (MDA-MB231), lung cancer cell line (SK-Lu-1) and human lymphocytes . Among the synthesized dithiocarbamates, compound 9e displayed significant antiproliferative activity without inducing any necrotic cell death (both on tumor cells and lymphocytes) and induced apoptosis in tumor cells by the caspase-dependent apoptotic pathway. The compound 9e also exhibited greater tumor selectivity than human lymphocytes. In silico ADME predictions revealed that compound 9e has the potential to be developed as a drug candidate .
• Synthesis of (1R,4R)-2,5-diazabicyclo[2.2.1]heptane derivatives: An epimerization–lactamization cascade of functionalized (2S,4 R)-4-aminoproline methyl esters is developed and applied in synthesizing (1 R,4 R)-2,5-diazabicyclo[2.2.1]heptane (DBH) derivatives . (2 S,4 R)-4-Aminoproline methyl esters are likely to undergo 2-epimerization under basic conditions, followed by an intramolecular aminolysis of the (2 R)-epimer to form the bridged lactam intermediates . Key factors identified for this cascade reaction include the electron-withdrawal N-protective group in the substrates and a strong base as the promoter .

Comparison with Similar Compounds

Piperazine and Ethylenediamine Derivatives

Parameter	(1R,4R)-DBH Derivatives	Piperazine Analogs	Ethylenediamine Derivatives
Rigidity	Highly rigid bicyclic framework	Flexible six-membered ring	Flexible linear chain
Binding Affinity	Superior due to preorganized structure	Moderate, conformation-dependent	Low, requires conformational adjustment
Applications	Antitumor, antibiotic ligands	Common in CNS drugs (e.g., SSRIs)	Chelating agents, catalysis
Synthetic Accessibility	Moderate (requires stereoselective steps)	High (commercially available)	High

Key Findings :

• DBH's rigidity improves binding to nicotinic acetylcholine receptors (nAChRs) and antiparasitic targets compared to piperazine .
• Ethylenediamine derivatives lack the conformational restraint needed for high-affinity interactions .

Other Bicyclic Diamines

Compound	Structure	Key Features
3,6-Diazabicyclo[3.1.1]heptane	Larger bicyclic system (7-membered)	Less rigid than DBH; used in prostate cancer studies
3,8-Diazabicyclo[3.2.1]octane	Eight-membered ring	Binds α4β2 nAChRs with high affinity; central analgesic activity
(1S,4S)-DBH	Mirror stereoisomer of (1R,4R)-DBH	Used in asymmetric organocatalysis (e.g., Biginelli reaction, up to 46% ee)

Key Findings :

• Ring size and nitrogen positioning dictate pharmacological activity. Smaller DBH systems favor rigidity and receptor selectivity .
• (1S,4S)-DBH derivatives exhibit enantioselectivity in multicomponent reactions, while (1R,4R) forms are less explored in catalysis but show promise in receptor antagonism (e.g., neuropeptide FF receptors) .

Stereochemical Comparisons: (1R,4R) vs. (1S,4S) Diastereomers

Aspect	(1R,4R)-DBH Derivatives	(1S,4S)-DBH Derivatives
Synthesis	Epimerization-lactamization cascade	Practical routes via tert-butyl carbamate protection
Catalytic Activity	Limited data; potential in receptor modulation	Effective in Biginelli reaction (94% yield, 46% ee)
Pharmacology	Antitumor, neuropeptide FF receptor antagonists	Antiparasitic and antibiotic applications
Physical Properties	Hydrochloride salts (e.g., C₆H₁₄Cl₂N₂) stable at 2–8°C	Hydrobromide salts (e.g., C₁₁H₁₄BrFN₂) for asymmetric catalysis

Key Findings :

• Stereochemistry profoundly impacts biological activity. (1R,4R)-2-methyl-DBH dihydrochloride is prioritized in therapeutic screening due to its metabolic stability .
• (1S,4S) isomers dominate catalysis, while (1R,4R) forms are emerging in targeted drug design .